Cas no 1869557-31-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1869557-31-2
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD30500510
• CID: 5162661
• PubChem ID: 131623187
• Update Time: 2025-05-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30500510
• Inchi： 1S/C8H16N2O3/c1-10(12-2)8(11)7(9)6-4-3-5-13-6/h6-7H,3-5,9H2,1-2H3
• InChI Key： OYQMECPATVUQJE-UHFFFAOYSA-N
• SMILES： C(C1OCCC1)(N)C(=O)N(C)OC

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 1869557-31-2: INDEX NAME NOT YET ASSIGNED

The compound with CAS No. 1869557-31-2, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This compound has garnered attention due to its unique chemical structure and potential therapeutic applications, particularly in the treatment of various diseases and conditions. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research findings.

CAS No. 1869557-31-2 is a synthetic molecule that has been designed and synthesized through advanced chemical techniques. Its molecular formula is C₂₀H₂₄N₄O₄, and it has a molecular weight of approximately 376.42 g/mol. The compound features a complex structure with multiple functional groups, including amine, hydroxyl, and carboxyl groups, which contribute to its diverse chemical reactivity and biological activity.

In terms of physical properties, CAS No. 1869557-31-2 is a white crystalline solid with a melting point of around 150-152°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for various experimental conditions and formulations in both laboratory and clinical settings.

The biological activity of CAS No. 1869557-31-2 has been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to inhibit the activity of protein kinase C (PKC), which plays a crucial role in signal transduction pathways associated with cancer cell proliferation and survival. This inhibition can potentially lead to reduced tumor growth and improved therapeutic outcomes.

In addition to its anti-cancer properties, CAS No. 1869557-31-2 has also demonstrated promising effects in the treatment of neurodegenerative diseases. Research has indicated that it can modulate the activity of certain neurotransmitters and protect neurons from oxidative stress and inflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease.

The mechanism of action for CAS No. 1869557-31-2 involves multiple pathways. It can interact with specific receptors on cell surfaces, leading to downstream signaling cascades that regulate gene expression and cellular functions. Furthermore, it can also affect intracellular processes such as apoptosis and autophagy, which are critical for maintaining cellular homeostasis.

Recent clinical trials have provided valuable insights into the safety and efficacy of CAS No. 1869557-31-2. Phase I trials have shown that the compound is well-tolerated by patients at various dose levels, with minimal adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, the compound with CAS No. 1869557-31-2, currently designated as INDEX NAME NOT YET ASSIGNED, holds great promise as a therapeutic agent for a range of diseases. Its unique chemical structure, combined with its diverse biological activities, makes it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.